Cas no 1214193-64-2 (Methyl 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylate Hydrochloride)

Methyl 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylate Hydrochloride is a β-carboline derivative with potential applications in medicinal chemistry and pharmacological research. Its structural framework, featuring a tetrahydro-β-carboline core substituted with a 4-methoxyphenyl group and a methyl ester moiety, enhances its binding affinity to biological targets. The hydrochloride salt form improves solubility and stability, facilitating handling and formulation. This compound is of interest for studying serotonin receptors, enzyme inhibition, and neuropharmacological pathways. Its well-defined synthetic route ensures high purity, making it suitable for analytical and experimental purposes. Researchers value its versatility as a scaffold for developing novel therapeutic agents.
Methyl 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylate Hydrochloride structure
1214193-64-2 structure
Product Name:Methyl 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylate Hydrochloride
CAS No:1214193-64-2
MF:C20H21ClN2O3
MW:372.845344305038
MDL:MFCD11655703
CID:4563267
Update Time:2025-06-07

Methyl 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1h-beta-carboline-3-carboxylate, HCl
    • methyl 1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride
    • Methyl 1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate hydrochloride
    • METHYL 1-(4-METHOXYPHENYL)-2,3,4,9-TETRAHYDRO-1H-BETA-CARBOLINE-3-CARBOXYLATE HYDROCHLORIDE
    • D86954
    • Methyl 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylate Hydrochloride
    • MDL: MFCD11655703
    • Inchi: 1S/C20H20N2O3.ClH/c1-24-13-9-7-12(8-10-13)18-19-15(11-17(22-18)20(23)25-2)14-5-3-4-6-16(14)21-19;/h3-10,17-18,21-22H,11H2,1-2H3;1H
    • InChI Key: JESCRRALOOEKCX-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1CC2C3C=CC=CC=3NC=2C(C2C=CC(=CC=2)OC)N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 478
  • Topological Polar Surface Area: 63.4

Methyl 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylate Hydrochloride Pricemore >>

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